Cas no 1346599-41-4 (Etilefrin-d5 Hydrochloride)

• Product Name: Etilefrin-d5 Hydrochloride
• CAS No: 1346599-41-4
• MF: C₁₀H₁₆ClNO₂
• MW: 222.723350524902
• CID: 4554026
• PubChem ID: 71316683
• Update Time: 2025-10-28

Etilefrin-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Etilefrin-d5 Hydrochloride
• 3-[1-hydroxy-2-(1,1,2,2,2-pentadeuterioethylamino)ethyl]phenol:hydrochloride
• [2H5]-Etilefrin hydrochloride
• Etilefrin hydrochloride salt
• 1346599-41-4
• HY-A0144S
• Etilefrin-d5 (hydrochloride)
• Etilefrin-d5Hydrochloride
• CS-0200940

• Inchi： 1S/C10H15NO2.ClH/c1-2-11-7-10(13)8-4-3-5-9(12)6-8;/h3-6,10-13H,2,7H2,1H3;1H/i1D3,2D2;
• InChI Key： KTNROWWHOBZQGK-LUIAAVAXSA-N
• SMILES： C1(O)=CC=CC(C(O)CNC([2H])([2H])C([2H])([2H])[2H])=C1.[H]Cl

Computed Properties

• Exact Mass: 222.1183402g/mol
• Monoisotopic Mass: 222.1183402g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on Etilefrin-d5 Hydrochloride

Etilefrin-d5 Hydrochloride: A Comprehensive Overview

Etilefrin-d5 Hydrochloride, with the CAS number 1346599-41-4, is a compound of significant interest in the fields of pharmacology and medicinal chemistry. This compound is a labeled version of Etilefrin, where the deuterium isotope has been incorporated at specific positions in the molecule, creating Etilefrin-d5. The hydrochloride salt form ensures stability and solubility, making it suitable for various applications in research and development.

The Etilefrin-d5 Hydrochloride compound has been studied extensively for its potential in drug development, particularly in the context of cardiovascular diseases. Recent research has highlighted its role as a tool for investigating the pharmacokinetics and pharmacodynamics of Etilefrin, a known antiarrhythmic agent. By incorporating deuterium, researchers can track the metabolic pathways of the compound more effectively, providing valuable insights into its bioavailability and efficacy.

One of the key advantages of Etilefrin-d5 Hydrochloride lies in its use as an internal standard in mass spectrometry-based assays. This application is critical for quantifying trace amounts of Etilefrin in biological samples, ensuring accurate and reliable results in preclinical studies. The deuterium labeling minimizes interference from endogenous compounds, enhancing the specificity of analytical methods.

Recent advancements in isotopic labeling techniques have further expanded the utility of Etilefrin-d5 Hydrochloride. For instance, studies have demonstrated its effectiveness in studying drug metabolism in vitro and in vivo models. By comparing the pharmacokinetic profiles of Etilefrin and its deuterated counterpart, researchers can gain deeper insights into the mechanisms underlying drug clearance and elimination.

In addition to its role in pharmacological research, Etilefrin-d5 Hydrochloride has also found applications in metabolomics studies. The ability to track deuterium incorporation into metabolic pathways has provided new perspectives on how drugs interact with cellular systems. This has implications not only for drug development but also for understanding broader biological processes.

The synthesis of Etilefrin-d5 Hydrochloride involves a multi-step process that incorporates deuterium at specific positions within the molecule. This requires precise control over reaction conditions to ensure high yields and purity. Recent improvements in synthetic methodologies have made this process more efficient, reducing costs and increasing accessibility for researchers.

From an environmental standpoint, Etilefrin-d5 Hydrochloride exhibits favorable properties that align with green chemistry principles. Its synthesis generates minimal waste, and its stability under standard storage conditions reduces the risk of degradation during handling and transportation.

In conclusion, Etilefrin-d5 Hydrochloride (CAS No: 1346599-41-4) is a versatile compound with wide-ranging applications in pharmacology, analytical chemistry, and metabolomics. Its unique properties as a deuterated hydrochloride salt make it an invaluable tool for researchers seeking to advance our understanding of drug behavior and biological systems.